5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide

• Molecular Formula: C20H14BrN3O3
• Molecular Weight: 424.2 g/mol
• IUPAC Name: 5-bromo-N-[3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H14BrN3O3/c1-12-5-7-13(8-6-12)19-23-24-20(27-19)14-3-2-4-15(11-14)22-18(25)16-9-10-17(21)26-16/h2-11H,1H3,(H,22,25)
• InChI Key: VTMJPVIIQSPOAH-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)C3=CC(=CC=C3)NC(=O)C4=CC=C(O4)Br

Description

5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide, also known as BMF, is a chemical compound with potential applications in scientific research. BMF is a furan-based compound that contains a bromine atom, an oxadiazole ring, and a phenyl group. BMF has been shown to have a range of biochemical and physiological effects, making it an interesting compound for further study.

Mechanism of Action

The mechanism of action of 5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide involves its interaction with specific enzymes and proteins. 5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide has been shown to bind to the active site of HDACs and sirtuins, inhibiting their activity. This inhibition can lead to changes in gene expression and cellular metabolism, which may have therapeutic implications.
Biochemical and Physiological Effects:
5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide has been shown to have a range of biochemical and physiological effects. In addition to its inhibition of HDACs and sirtuins, 5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide has been found to induce apoptosis (programmed cell death) in cancer cells and to have anti-inflammatory properties. 5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide has also been shown to increase the expression of certain genes involved in metabolism and energy production.

Advantages and Limitations for Lab Experiments

One advantage of 5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide as a research tool is its specificity for certain enzymes and proteins. This specificity allows researchers to target specific cellular processes and pathways. However, one limitation of 5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide is its potential toxicity and side effects. Careful dosing and monitoring are necessary when using 5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide in experiments.

Future Directions

There are several potential future directions for research involving 5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide. One area of interest is the development of 5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide-based therapies for cancer and other diseases. Another potential direction is the study of 5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide's effects on cellular metabolism and energy production. Additionally, further research is needed to understand the potential side effects and toxicity of 5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide and to develop safer and more effective derivatives of the compound.

Synthesis Methods

The synthesis of 5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide can be achieved through a multi-step process involving the reaction of various reagents. One potential synthesis method involves the reaction of 5-(4-methylphenyl)-1,3,4-oxadiazol-2-amine with 3-bromoaniline in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate product can then be reacted with furan-2-carboxylic acid in the presence of a dehydrating agent such as thionyl chloride to yield 5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide.

Scientific Research Applications

5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide has been shown to have potential applications in scientific research, particularly in the fields of molecular biology and pharmacology. 5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide has been found to inhibit the activity of certain enzymes, including histone deacetylases (HDACs) and sirtuins. HDACs and sirtuins are involved in a range of cellular processes, including gene expression, DNA repair, and metabolism. Inhibition of these enzymes by 5-bromo-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide may have therapeutic implications for a range of diseases, including cancer and neurodegenerative disorders.